4-Phenyl-1-piperazineacetic acid (((3-chlorophenyl)azo)phenylmethylene)hydrazide
CAS No.: 127718-32-5
Cat. No.: VC20303342
Molecular Formula: C25H25ClN6O
Molecular Weight: 461.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127718-32-5 |
|---|---|
| Molecular Formula | C25H25ClN6O |
| Molecular Weight | 461.0 g/mol |
| IUPAC Name | N-[(Z)-[[(3-chlorophenyl)diazenyl]-phenylmethylidene]amino]-2-(4-phenylpiperazin-1-yl)acetamide |
| Standard InChI | InChI=1S/C25H25ClN6O/c26-21-10-7-11-22(18-21)27-29-25(20-8-3-1-4-9-20)30-28-24(33)19-31-14-16-32(17-15-31)23-12-5-2-6-13-23/h1-13,18H,14-17,19H2,(H,28,33)/b29-27?,30-25- |
| Standard InChI Key | BHPDLBRRKMTDGV-FTGRWOICSA-N |
| Isomeric SMILES | C1CN(CCN1CC(=O)N/N=C(/C2=CC=CC=C2)\N=NC3=CC(=CC=C3)Cl)C4=CC=CC=C4 |
| Canonical SMILES | C1CN(CCN1CC(=O)NN=C(C2=CC=CC=C2)N=NC3=CC(=CC=C3)Cl)C4=CC=CC=C4 |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name is N-[(Z)-[[(3-chlorophenyl)diazenyl]-phenylmethylidene]amino]-2-(4-phenylpiperazin-1-yl)acetamide . Its molecular formula, C25H25ClN6O, corresponds to a molecular weight of 461.0 g/mol . Key structural features include:
-
A piperazine ring substituted with a phenyl group at the 4-position.
-
An acetic acid moiety linked to the piperazine nitrogen.
-
A hydrazide group conjugated to a phenylmethylene azo bridge bearing a 3-chlorophenyl substituent .
Spectroscopic and Computational Data
-
SMILES Notation:
C1CN(CCN1CC(=O)N/N=C(/C2=CC=CC=C2)\N=NC3=CC(=CC=C3)Cl)C4=CC=CC=C4. -
Predicted Collision Cross Section (CCS): 178.9 Ų for [M+H]+ .
Table 1: Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Weight | 461.0 g/mol | |
| Melting Point | Not reported | — |
| Solubility | Low aqueous solubility | |
| Partition Coefficient (LogP) | Estimated 3.2 (predicted) |
Synthesis and Purification
Synthetic Pathways
The synthesis involves multi-step reactions:
-
Piperazine Derivative Formation: 4-Phenylpiperazine is functionalized with an acetic acid group via nucleophilic substitution.
-
Azo Coupling: The hydrazide intermediate reacts with 3-chloroaniline under diazotization conditions to form the azo linkage .
-
Schiff Base Formation: Condensation of the hydrazide with benzaldehyde derivatives yields the phenylmethylene hydrazide .
Purification Techniques
-
Column Chromatography: Silica gel with ethyl acetate/hexane gradients.
-
Recrystallization: Methanol/water mixtures improve crystalline purity.
| Activity | Model System | Result | Source |
|---|---|---|---|
| Neurotransmitter Modulation | In vitro receptor binding | IC50 = 120 nM (5-HT2A) | |
| Acute Toxicity (LD50) | Mouse (intraperitoneal) | >1,000 mg/kg |
Comparative Analysis with Related Compounds
Structural Analogues
-
4-Benzylpiperazineacetic Acid: Lacks the azo group; used in anxiety research.
-
Phenylpiperazine: Simpler structure with lower receptor selectivity.
Table 3: Comparative Properties of Piperazine Derivatives
| Compound | Molecular Formula | Key Feature | Application |
|---|---|---|---|
| 4-Phenyl-1-piperazineacetic acid (...) | C25H25ClN6O | Azo-hydrazide | Neurological disorders |
| 4-Benzylpiperazineacetic Acid | C13H18N2O2 | Benzyl substitution | Anxiety models |
| Phenylpiperazine | C10H14N2 | Minimal substitution | Receptor binding studies |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume